[(5-Bromothiophen-2-YL)methyl](3-methylbutyl)amine

• Molecular Formula: C10H16BrNS
• Molecular Weight: 262.21 g/mol
• IUPAC Name: N-[(5-bromothiophen-2-yl)methyl]-3-methylbutan-1-amine
• InChI: InChI=1S/C10H16BrNS/c1-8(2)5-6-12-7-9-3-4-10(11)13-9/h3-4,8,12H,5-7H2,1-2H3
• InChI Key: MBZXHQCUSHIPCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC=C(S1)Br

Description

(5-Bromothiophen-2-YL)methylamine is a secondary amine featuring a 5-bromo-substituted thiophene ring linked via a methyl group to a branched 3-methylbutyl chain. The 3-methylbutyl group contributes to lipophilicity, which may influence solubility and membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Bromothiophen-2-YL)methylamine typically involves the reaction of 5-bromothiophene-2-carbaldehyde with 3-methylbutylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity, as well as the use of industrial-grade solvents and catalysts. The product is then purified using techniques such as distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

(5-Bromothiophen-2-YL)methylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromothiophene ring to a thiophene ring.

Substitution: The bromine atom in the bromothiophene ring can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce various substituted thiophene derivatives .

Scientific Research Applications

(5-Bromothiophen-2-YL)methylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of (5-Bromothiophen-2-YL)methylamine involves its interaction with specific molecular targets. The bromothiophene ring can interact with various enzymes and receptors, modulating their activity. The compound may also participate in electron transfer processes, influencing cellular redox states .

Comparison with Similar Compounds

Structural and Functional Analogues

2-(5-Bromopyrimidin-2-YL)ethylamine (CAS 1216240-73-1)

• Structural Features : Replaces the thiophene ring with a pyrimidine heterocycle. The bromine is retained at the 5-position, but the ethyl linker and methylamine group differ from the target compound’s methyl linker and 3-methylbutyl chain.
• The shorter ethyl linker and smaller methyl group reduce steric hindrance, possibly increasing reactivity in nucleophilic substitutions .

(3-Methoxyphenyl)methylamine (CAS 1040308-99-3)

• Structural Features : Substitutes the bromothiophene with a methoxyphenyl group. The 3-methylbutyl chain is retained, but the aromatic system is benzene rather than thiophene.
• Implications : The methoxy group introduces electron-donating effects, contrasting with the electron-withdrawing bromine. This could shift electronic properties, affecting interactions in catalytic or receptor-binding contexts. The absence of a heterocycle may reduce conformational rigidity .

(3-Bromothiophen-2-yl)methylamine (CAS 1251216-05-3)

• Structural Features : Bromine at the 3-position of the thiophene ring instead of the 5-position. The amine is linked to a 2-methoxyethyl group rather than 3-methylbutyl.
• Implications: The 3-bromo substitution alters steric accessibility and electronic distribution on the thiophene ring.

Tris(3-methylbutyl)amine Derivatives

• Structural Features : Quaternary ammonium salts derived from tris(3-methylbutyl)amine, such as (E)-3-chloro-N,N,N-tris(3-methylbutyl)prop-2-en-1-amminium chloride.
• Implications : The quaternary structure and chloroallyl fragments enhance anticorrosive and bactericidal activity. While the 3-methylbutyl chain is shared with the target compound, the charged nitrogen and additional functional groups broaden applications in industrial chemistry (e.g., gas hydrate inhibition) .

Comparative Analysis Table

Compound Name	Structural Features	Key Properties/Applications	References
(5-Bromothiophen-2-YL)methylamine	Thiophene (5-Br), methyl linker, 3-methylbutyl chain	High lipophilicity; potential pharmacological uses
2-(5-Bromopyrimidin-2-YL)ethylamine	Pyrimidine (5-Br), ethyl linker, methylamine	Enhanced hydrogen bonding; synthetic versatility
(3-Methoxyphenyl)methylamine	Methoxyphenyl, 3-methylbutyl chain	Electron-rich aromatic system; catalytic applications
(3-Bromothiophen-2-yl)methylamine	Thiophene (3-Br), 2-methoxyethyl chain	Improved solubility; altered electronic effects
Tris(3-methylbutyl)amine derivatives	Quaternary ammonium, chloroallyl fragments, 3-methylbutyl chains	Anticorrosive, bactericidal, gas hydrate inhibition

Key Research Findings

• Bromine Position : Bromine at the 5-position (target compound) vs. 3-position () significantly impacts electronic and steric profiles. For instance, 5-bromo substitution may direct electrophilic attacks to specific sites on the thiophene ring .
• Alkyl Chain Effects : The 3-methylbutyl chain enhances lipophilicity, favoring membrane permeation, while shorter or oxygenated chains (e.g., 2-methoxyethyl) improve solubility but reduce bioavailability .
• Heterocycle Choice : Thiophene offers π-conjugation and moderate electronegativity, whereas pyrimidine provides hydrogen-bonding sites for targeted interactions .

Biological Activity

(5-Bromothiophen-2-YL)methylamine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (5-Bromothiophen-2-YL)methylamine is C₁₂H₂₁BrN₂S, with a molecular weight of approximately 305.27 g/mol. The compound features a bromothiophene moiety, which is known for its reactivity and ability to interact with various biological targets.

Mechanisms of Biological Activity

Research indicates that the biological activity of (5-Bromothiophen-2-YL)methylamine may be attributed to several mechanisms:

• Enzyme Interaction : The compound is believed to interact with specific enzymes, potentially inhibiting their activity. For example, it may target enzymes involved in cancer pathways or microbial resistance.
• Receptor Modulation : The structural components allow for interactions with various receptors, which may lead to altered signaling pathways. This could result in therapeutic effects in conditions such as cancer or inflammation.

Antimicrobial Activity

Studies have shown that compounds similar to (5-Bromothiophen-2-YL)methylamine exhibit antimicrobial properties. The thiophene structure contributes to the inhibition of bacterial growth by disrupting cellular functions.

Anticancer Potential

Preliminary investigations suggest that this compound may possess anticancer properties. It has been shown to inhibit the proliferation of certain cancer cell lines in vitro. The bromine substituent enhances the compound's ability to penetrate cellular membranes and interact with intracellular targets.

Case Studies

• Cell Line Studies : In a study involving various cancer cell lines, (5-Bromothiophen-2-YL)methylamine demonstrated significant cytotoxic effects, leading to increased apoptosis rates compared to control groups.
• Zebrafish Model : A zebrafish embryo model was utilized to assess the toxicity and efficacy of this compound. Results indicated that it inhibited tumor growth while exhibiting minimal toxicity to normal cells.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Key Biological Activities
(5-Bromothiophen-2-YL)methylamine	C₁₂H₂₁BrN₂S	Antimicrobial, Anticancer
(4-Bromothiophen-2-yl)methylamine	C₉H₁₄BrN₃S	Antimicrobial, Enzyme Inhibition
2-Amino-4-(5-bromothiophen-2-yl)-5,6-dihydroquinoline	C₁₄H₁₃BrN₂S	Anticancer